Cas no 10242-03-2 (6-Nitro-1H-indole-3-carboxylic acid)

• Product Name: 6-Nitro-1H-indole-3-carboxylic acid
• CAS No: 10242-03-2
• MF: C₉H₆N₂O₄
• MW: 206.154942035675
• MDL: MFCD07779489
• CID: 179078
• PubChem ID: 256099
• Update Time: 2025-11-06

6-Nitro-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Nitro-1H-indole-3-carboxylic acid
• 1H-Indole-3-carboxylicacid, 6-nitro-
• 6-Nitroindole-3-carboxylic acid
• NSC 82382
• Z147652444
• MWFVAHOPRCFNCA-UHFFFAOYSA-N
• 6-Nitroindole-3-carboxylicAcid
• SCHEMBL2843383
• CS-0155776
• A896806
• EN300-23393
• SB30239
• AC8654
• DTXSID50292418
• 10242-03-2
• 1H-Indole-3-carboxylic acid, 6-nitro-
• BCP21942
• AS-63139
• NSC82382
• FT-0701490
• AKOS000119262
• MFCD07779489
• NSC-82382
• SY058812
• 24964-26-9
• N-3301
• DB-263965
• DB-058815

• MDL： MFCD07779489
• Inchi： 1S/C9H6N2O4/c12-9(13)7-4-10-8-3-5(11(14)15)1-2-6(7)8/h1-4,10H,(H,12,13)
• InChI Key： MWFVAHOPRCFNCA-UHFFFAOYSA-N
• SMILES： OC(C1=CNC2C=C(C=CC=21)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 206.03300
• Monoisotopic Mass: 206.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 98.9A^2

Experimental Properties

• Density: 1.632±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 265-267 ºC
• Boiling Point: 520.8℃/760mmHg
• Flash Point: 268.8°C
• Refractive Index: 1.761
• Solubility: Very slightly soluble (0.27 g/l) (25 º C),
• PSA: 98.91000
• LogP: 2.29750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives